molecular formula C17H24FN3O2 B6170125 N-{[4-(aminomethyl)-2-fluorophenyl]methyl}-2-oxo-6-(propan-2-yl)piperidine-3-carboxamide, Mixture of diastereomers CAS No. 2460749-52-2

N-{[4-(aminomethyl)-2-fluorophenyl]methyl}-2-oxo-6-(propan-2-yl)piperidine-3-carboxamide, Mixture of diastereomers

Cat. No. B6170125
CAS RN: 2460749-52-2
M. Wt: 321.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The description of a compound typically includes its chemical name, molecular formula, and structural formula. It may also include information about the compound’s isomers or related compounds .


Synthesis Analysis

Synthesis analysis involves understanding the methods used to create the compound. This could involve various chemical reactions, the use of catalysts, and specific conditions such as temperature and pressure .


Molecular Structure Analysis

Molecular structure analysis involves examining the arrangement of atoms in the compound and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .


Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanisms, the products formed, and the conditions under which the reactions occur .


Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility, and stability. It also includes understanding its chemical properties, such as its acidity or basicity .

Mechanism of Action

If the compound has a biological effect, the mechanism of action describes how it produces this effect at the molecular level. This often involves interactions with proteins or other molecules in the body .

Safety and Hazards

This involves understanding the potential risks associated with the compound. It includes its toxicity, flammability, and environmental impact. Safety data sheets (SDS) are often a good source of this information .

Future Directions

Future directions could involve further studies to better understand the compound’s properties or potential uses. It could also involve the development of new methods to synthesize the compound or related compounds .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of a fluorinated benzaldehyde with an amine, followed by a reductive amination reaction with a ketone. The resulting intermediate is then reacted with an isopropyl amine and a carboxylic acid to form the final product.", "Starting Materials": [ "4-fluorobenzaldehyde", "2-aminomethylphenylmethanamine", "2-oxo-6-(propan-2-yl)piperidine-3-carboxylic acid", "sodium cyanoborohydride", "isopropylamine", "acetic acid", "triethylamine", "N,N-dimethylformamide" ], "Reaction": [ "Step 1: 4-fluorobenzaldehyde is reacted with 2-aminomethylphenylmethanamine in the presence of acetic acid and triethylamine to form the corresponding imine intermediate.", "Step 2: The imine intermediate is then reduced using sodium cyanoborohydride to form the amine intermediate.", "Step 3: The amine intermediate is then reacted with 2-oxo-6-(propan-2-yl)piperidine-3-carboxylic acid in the presence of N,N-dimethylformamide to form the final product, which is a mixture of diastereomers." ] }

CAS RN

2460749-52-2

Molecular Formula

C17H24FN3O2

Molecular Weight

321.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.